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Compound of Interest

Compound Name: 2-Phenylhex-2-enal

Cat. No.: B15177343

1. Introduction

2-Phenylhex-2-enal is an alpha,beta-unsaturated aromatic aldehyde. While specific data for 2-
Phenylhex-2-enal is limited in publicly available literature, its structural class is of significant
interest in the flavor and fragrance industry. Aromatic aldehydes are valued for their potent and
characteristic scents, contributing to a wide array of fragrance profiles. This document provides
application notes and protocols based on the properties of closely related and structurally
similar compounds, such as 5-methyl-2-phenyl-2-hexenal and (£)-2-phenyl-4-methyl-2-hexenal,
and general principles applicable to fragrance aldehydes. These analogues are used to provide
a likely profile and performance characteristics for 2-Phenylhex-2-enal.

2. Chemical and Physical Properties

The properties of fragrance ingredients are critical for formulation, performance, and stability.
The following table summarizes key data for analogues of 2-Phenylhex-2-enal.
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Property Value Source Compound  Reference
5-Methyl-2-phenyl-2-
Molecular Formula C13H160 [1][2]
hexenal
) 4-Methyl-2-phenylhex-
Molecular Weight 188.27 g/mol [3]
2-enal
Colorless to yellow 5-Methyl-2-phenyl-2-
Appearance o [4]
clear liquid hexenal
B ) (x)-2-Phenyl-4-methyl-
Specific Gravity 0.965 - 0.975 @ 25°C [5]

2-hexenal

Refractive Index

1.522 - 1.536 @ 20°C

(2)-2-Phenyl-4-methyl-
2-hexenal / 5-Methyl-
2-phenyl-2-hexenal

[5](6]

Boiling Point

307 - 309 °C @ 760

mm Hg

(x)-2-Phenyl-4-methyl-
2-hexenal

[5]

Vapor Pressure

0.001 mmHg @ 25°C
(est.)

(x)-2-Phenyl-4-methyl-
2-hexenal

[5]

Soluble in alcohol;

(3)-2-Phenyl-4-methyl-

Solubility ) 2-hexenal / 5-Methyl- [5][6]
Insoluble in water
2-phenyl-2-hexenal
(x)-2-Phenyl-4-methyl-
LogP (o/w) 4.086 (est.) [5]

2-hexenal

3. Olfactory Profile and Application

Based on its analogues, 2-Phenylhex-2-enal is anticipated to have a complex, gourmand-type

odor profile. It is suitable for use in fine fragrances, personal care products, and cosmetics to

impart unique and desirable aromatic notes.[7]
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Aspect Description Reference

Odor Family Gourmand / Aldehydic [819]

Likely possesses cocoa,
chocolate, nutty, green, and
_ fruity undertones,
Odor Descriptors o ) [819]
characteristic of its close
analogue, 5-methyl-2-phenyl-

2-hexenal.

As a fragrance agent to
_ enhance or create creamy
Typical Use ) [410719]
cocoa and chocolate notes in a

variety of product types.

Recommended Usage Levels in Fragrance Concentrate:

e General Use: Typically used in small amounts, often below 1% of the fragrance concentrate.

[4]

e For Strong Gourmand Notes: Can be used at levels up to 8% in the concentrate to achieve a

prominent chocolate or cocoa effect.[4]

o General Recommendation: An analogue, (+)-2-phenyl-4-methyl-2-hexenal, has a
recommended usage level of up to 2.0% in the fragrance concentrate.[5]

4. Stability and Formulation Considerations

Aromatic aldehydes are known for their reactivity, which presents challenges in fragrance

formulation.[10]

o Oxidation: Aldehyd functional groups are susceptible to oxidation upon exposure to air, which
can alter the scent profile and reduce shelf life.[10] The use of antioxidants (e.g., BHT) and

appropriate packaging can mitigate this.

» Discoloration (Schiff Base Formation): Aldehydes can react with primary amines (e.g., methyl
anthranilate) to form Schiff bases, often resulting in discoloration (yellowing or browning)
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over time.[11] This reaction can be intentionally used to create specific olfactory effects but
must be controlled.

o Light and Heat Sensitivity: Exposure to UV light and elevated temperatures can accelerate
degradation pathways, including oxidation and polymerization.[10][12] Stability tests under
stressed conditions are crucial to predict long-term performance.[11][12]

e pH Impact: The stability of the fragrance can be affected by the pH of the product base.
Testing in the final formulation is essential to ensure compatibility and longevity.[13]

5. Safety and Regulatory Information

o Skin Sensitization: A close analogue, 5-methyl-2-phenyl-2-hexenal, is identified as a potential
skin sensitizer.[1] All fragrance ingredients must be used in compliance with the standards
set by the International Fragrance Association (IFRA) and local regulations.[14]

o Flavoring Substance Regulations: Several related phenylalkenals have been reviewed by
regulatory bodies like the European Food Safety Authority (EFSA) for their use as flavoring
agents, with some restrictions introduced pending further safety data.[15][16]

6. Mechanism of Olfactory Perception

The sense of smell is initiated by the interaction of odorant molecules with olfactory receptors
(ORs) located on olfactory sensory neurons in the nasal epithelium.[17] Aldehydes are
detected through a G-protein coupled receptor (GPCR) signaling cascade.[18] Interestingly,
evidence suggests that some aldehyde-specific receptors may be activated not by the
aldehyde itself, but by its hydrated form, the 1,1-geminal-diol, which forms when the aldehyde
dissolves in the aqueous nasal mucus.[17][19]
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Olfactory Sensory Neuron

Click to download full resolution via product page
Caption: Generalized olfactory signal transduction pathway for aldehydes.
Experimental Protocols
Protocol 1: Sensory Evaluation by Triangle Test

This protocol determines if a perceptible difference exists between two samples, such as a
control fragrance and one containing 2-Phenylhex-2-enal.[20][21]

1. Objective: To determine if the addition of 2-Phenylhex-2-enal at a specific concentration
creates a sensorially detectable difference in a fragrance formulation.

2. Panelists:
e Recruit a panel of 20-30 individuals screened for normal olfactory acuity.[20]

o Panelists can be trained assessors or naive consumers, depending on the test objective.[22]
[23]

3. Sample Preparation:
» Prepare two fragrance samples in a suitable base (e.g., 10% ethanol solution):
o Sample A (Control): Fragrance without 2-Phenylhex-2-enal.

o Sample B (Test): Fragrance with 2-Phenylhex-2-enal at the desired concentration.
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Code the samples with random three-digit numbers.
. Test Procedure:

Present each panelist with a set of three samples in a controlled, odor-free environment.[22]
Two samples are identical (e.g., A, A, B) and one is the odd one out.

The order of presentation should be randomized and balanced across panelists (e.g., AAB,
ABA, BAA, BBA, BAB, ABB).

Instruct panelists to smell each sample from left to right and identify the sample that is
different from the other two.

A "forced choice" design is required; panelists must select one sample.

Provide a sensory break between evaluations to prevent olfactory fatigue.[22]
. Data Analysis:

Count the total number of correct identifications.

Compare this number to a statistical table for triangle tests (based on the binomial
distribution) to determine if the result is statistically significant at a chosen confidence level
(typically p < 0.05).
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Define Objective:
Is there a perceptible difference?

'

Select & Screen Panelists
(n=30)

'

Prepare Samples
(A: Control, B: Test)

'

Present Randomized Set of 3
(e.g., AAB, ABA, BAA)

'

Panelist Identifies
'Odd' Sample

'

Collect Responses

'

Statistical Analysis:
Compare correct responses
to chance

'

Report Findings:
Significant or No Significant Difference

Click to download full resolution via product page

Caption: Workflow for a triangle test sensory evaluation.
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Protocol 2: Accelerated Stability Testing

This protocol predicts the long-term stability of a fragrance containing 2-Phenylhex-2-enal by
subjecting it to stress conditions.[11][12]

1. Objective: To evaluate the stability of 2-Phenylhex-2-enal in a finished product (e.g., lotion,
eau de toilette) by assessing changes in odor and color under accelerated aging conditions.

2. Sample Preparation:

o Prepare samples of the final product containing the fragrance.

o Prepare a control sample of the unfragranced product base.[11]

o Package samples in the final consumer packaging to assess product-package interactions.
o Keep a set of "reference" samples stored in the dark at a low temperature (e.g., 4°C).

3. Storage Conditions:

o Place samples in stability chambers under the following conditions:

[e]

Elevated Temperature: 40°C (to simulate ~1 year of aging in 3 months).[12]

o

Light Exposure: A light cabinet with controlled UV/visible light exposure.[12]

[¢]

Room Temperature: 25°C (as a control).

o

Freeze-Thaw Cycles: Cycle between -10°C and 25°C for 3-5 cycles to assess physical
stability.[12]

4. Evaluation Schedule:

o Evaluate samples at baseline (Time 0) and at specified intervals (e.g., 1, 2, 4, 8, and 12
weeks).

5. Evaluation Methods:
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Sensory Evaluation: A trained panel compares the aged samples to the refrigerated
reference sample, noting any changes in odor intensity, character, or the appearance of off-
notes.

Physical Evaluation: Visually inspect for changes in color, clarity, viscosity, and phase
separation.

Analytical Evaluation (Optional but Recommended): Use Gas Chromatography-Mass
Spectrometry (GC-MS) to quantify the concentration of 2-Phenylhex-2-enal and identify any
degradation products.[24]

. Data Analysis:

Compile sensory and physical observations over time.

Plot the concentration of 2-Phenylhex-2-enal as a function of time and storage condition.

Conclude on the stability of the fragrance under the tested conditions and predict its shelf
life.
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Caption: Workflow for an accelerated fragrance stability study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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